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Compound of Interest

Compound Name: 2-Cyano-N-methylacetamide

Cat. No.: B041196

Technical Guide: Physical Properties of 2-
Cyano-N-methylacetamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 2-Cyano-
N-methylacetamide (CAS No: 6330-25-2), focusing on its melting point and solubility. The
information is compiled to assist researchers and professionals in drug development and
organic synthesis.

Quantitative Data Summary

The physical properties of 2-Cyano-N-methylacetamide are summarized below. Data has
been aggregated from various sources, and variations in reported values, particularly for the
melting point, may be attributed to the purity of the sample and the analytical method
employed.

Table 1: Melting Point of 2-Cyano-N-methylacetamide
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Property Reported Value (°C) Notes
Commonly cited value.[1][2][3
Melting Point 82 Y [Hi2]i3]
[4]
Melting Point 98 - 100 -
Melting Point 100 - 102 -
] ] After recrystallization from
Melting Point 99
toluene.[2]
Table 2: Solubility of 2-Cyano-N-methylacetamide
Solvent Solubility Description Notes
Methanol Soluble [2][3]
DMSO Soluble [2][3]
A Safety Data Sheet indicates
water solubility data is not
) available[5]. However, the
Water Not Available
related compound, 2-
cyanoacetamide, is soluble in
water[6][7].
While specific data for 2-
Cyano-N-methylacetamide is
limited, a study on the similar
compound 2-cyanoacetamide
showed solubility in N,N-
dimethylformamide, acetone,
Other -

acetonitrile, ethanol, and other
organic solvents. The solubility
order was found to be N,N-
dimethylformamide > acetone
> water > acetonitrile >
methanol > ethanol[8][9].
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Experimental Protocols

Detailed methodologies for determining the physical properties cited are crucial for
reproducibility and comparison. The following sections describe standard protocols for
measuring melting point and solubility.

The melting point of a solid is the temperature range over which it transitions from a solid to a
liquid. This property is a key indicator of purity. Impurities typically cause a depression and
broadening of the melting point range[10][11].

Principle: A small, finely powdered sample of the solid is packed into a capillary tube and
heated at a controlled rate. The temperatures at which melting begins and is complete are
recorded as the melting point range.

Apparatus:

» Melting point apparatus (e.g., DigiMelt or a Thiele tube with an oil bath)
e Glass capillary tubes (sealed at one end)

o Thermometer or digital temperature probe

o Sample of 2-Cyano-N-methylacetamide

Procedure:

e Sample Preparation: A small amount of the dry 2-Cyano-N-methylacetamide is finely
powdered. The open end of a capillary tube is pushed into the powder.

o Sample Packing: The tube is inverted and tapped gently to compact the sample into the
sealed end. The packed sample should be approximately 1-2 mm high[11].

e Measurement:
o The capillary tube is placed in the heating block of the melting point apparatus[10].

o For an unknown compound, a rapid heating ramp (10-20 °C/min) can be used to find an
approximate melting range[10].
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o For a precise measurement, the temperature is brought to about 10-15 °C below the
expected melting point.

o The heating rate is then slowed to 1-2 °C per minute to ensure thermal equilibrium.

o Data Recording:

o T1: The temperature at which the first drop of liquid appears.

o T2: The temperature at which the entire sample has completely liquefied.

o The melting point is reported as the range T1 - T2.

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
The gravimetric method is a common technique for quantifying the solubility of a solid in a
liquid.

Principle: A saturated solution is prepared at a specific temperature. A known volume of this
solution is then taken, the solvent is evaporated, and the mass of the remaining solute is
measured.

Apparatus:

Thermostatically controlled shaker or water bath

Analytical balance

Volumetric flasks and pipettes

Filtration apparatus (e.g., syringe with a filter)

Evaporating dish or beaker

Procedure:

o Saturation: An excess amount of 2-Cyano-N-methylacetamide is added to a known volume
of the desired solvent (e.g., methanol) in a sealed flask.
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» Equilibration: The flask is placed in a thermostatic shaker bath set to a constant temperature
and agitated for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached and
the solution is saturated.

o Sample Withdrawal: The solution is allowed to stand to let undissolved solids settle. A
precise volume of the clear supernatant is carefully withdrawn using a pipette fitted with a
filter to prevent the transfer of any solid particles.

e Solvent Evaporation: The withdrawn sample is transferred to a pre-weighed evaporating
dish. The solvent is carefully evaporated under reduced pressure or in a fume hood.

o Mass Measurement: The dish containing the dried solute is weighed. The mass of the
dissolved solid is calculated by subtracting the initial mass of the empty dish.

o Calculation: The solubility is then expressed in terms of mass per volume (e.g., g/100 mL) or
moles per liter (mol/L).

Visualizations: Workflows and Relationships

Diagrams are provided to illustrate the experimental workflow for determining physical
properties and the logical relationship between a compound's purity and its melting point.
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Caption: Experimental workflow for determining melting point and solubility.
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Caption: Effect of impurities on a compound's melting point range.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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